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Compound of Interest

Compound Name: KB-0742 dihydrochloride

Cat. No.: B10824856 Get Quote

Essential Safety and Handling Guide for KB-
0742 Dihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling KB-0742 dihydrochloride. The following procedural

steps and data are designed to ensure the safe handling, use, and disposal of this compound

in a laboratory setting.

Physicochemical and Biological Data
For ease of reference, the key quantitative data for KB-0742 dihydrochloride is summarized

in the table below.
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Property Value Source

Chemical Formula C₁₆H₂₇Cl₂N₅ [1]

Molecular Weight 360.33 g/mol [1][2][3]

CAS Number 2416874-75-2 [1][2]

Appearance Yellow solid [4]

Purity ≥98.0% [4]

Biological Target CDK9/cyclin T1 [5][6]

IC₅₀ 6 nM for CDK9/cyclin T1 [3][5][6]

Solubility
Soluble in DMSO (e.g., 72

mg/mL)
[4][5]

Storage Temperature

Short term (days to weeks) at

0 - 4°C, Long term (months to

years) at -20°C

[4]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for KB-0742 dihydrochloride states that it is not classified

as a hazardous substance or mixture, it is imperative to adhere to standard laboratory safety

protocols and utilize appropriate personal protective equipment to minimize any potential risks.

[1] A thorough hazard assessment of any experimental procedure involving this compound

should be conducted to determine if additional PPE is required.[7]

Minimum Recommended PPE:

Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

potential splashes.[8][9] For procedures with a higher risk of splashing, a chemical-resistant

apron may be necessary.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[8]

When handling solutions or performing actions that could result in splashes, it is

recommended to use chemical splash goggles.[9] A face shield worn over safety glasses or
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goggles provides an additional layer of protection.[8][9] All eye and face protection should be

ANSI Z87.1 compliant.[8]

Hand Protection: Disposable nitrile gloves are recommended for handling KB-0742
dihydrochloride.[8] If direct contact occurs, gloves should be removed immediately, and

hands should be washed thoroughly before putting on a new pair.[8] For prolonged handling

or when using organic solvents like DMSO, consider wearing thicker, chemical-resistant

gloves or double-gloving.

Footwear: Closed-toe shoes must be worn at all times in the laboratory to protect against

spills and falling objects.[9]

Enhanced Precautions:

Respiratory Protection: If there is a risk of generating dust or aerosols, particularly when

handling the solid form, a respirator (e.g., N95) may be necessary.[9] All work with powders

should ideally be conducted in a chemical fume hood or a ventilated enclosure.

Operational Plan: Handling and Experimental
Workflow
The following is a step-by-step guide for the safe handling of KB-0742 dihydrochloride from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and dark place. For long-term storage, -20°C is

recommended; for short-term storage, 0-4°C is suitable.[4]

Keep the container tightly sealed to prevent contamination and degradation.

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be performed in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust
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or aerosols.[1]

To prepare a stock solution, KB-0742 dihydrochloride can be dissolved in DMSO.[4][5]

Use appropriate lab equipment, such as calibrated pipettes and sterile tubes, for accurate

and safe preparation.

3. Experimental Use:

When adding the compound to cell cultures or other experimental systems, exercise caution

to avoid splashes and cross-contamination.

Clearly label all tubes and plates containing KB-0742 dihydrochloride.

After use, decontaminate all work surfaces and equipment. The SDS suggests scrubbing

with alcohol.[1]

4. Spills and Accidental Release:

In case of a spill, ensure the area is well-ventilated and evacuate personnel if necessary.[1]

Wear full PPE, including respiratory protection if dealing with a powder spill.[1]

For liquid spills, absorb the material with an inert, non-combustible absorbent material like

diatomite or universal binders.[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Collect the spilled material in a sealed container for proper disposal.

Decontaminate the spill area thoroughly.

Disposal Plan
All waste containing KB-0742 dihydrochloride, including empty containers, contaminated

PPE, and experimental waste, should be disposed of in accordance with local, state, and

federal regulations for chemical waste. Do not dispose of this chemical down the drain or in

regular trash.[1]
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Solid Waste: Collect in a clearly labeled, sealed container for chemical waste disposal.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and

chemical-resistant waste container.

Contaminated Materials: Items such as gloves, pipette tips, and paper towels that have

come into contact with the compound should be placed in a designated chemical waste

container.

First Aid Measures
In the event of exposure, follow these first aid guidelines as recommended by the safety data

sheet[1]:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. If irritation persists, consult a physician.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen or perform cardiopulmonary resuscitation (CPR) if necessary. Avoid mouth-to-mouth

resuscitation.[1] Seek medical attention.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

guidance.

Visualized Workflows and Safety Hierarchies
To further clarify the procedural steps and safety principles, the following diagrams are

provided.
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Caption: Experimental workflow for handling KB-0742 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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